BENGHE Foundational & Exploratory

Check Availability & Pricing

TSPAN14 Gene Expression in Human Tissues: A
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TC-SP 14

Cat. No.: B582637

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraspanin-14 (TSPAN14) is a member of the transmembrane 4 superfamily, also known as
the tetraspanin family. These proteins are characterized by four transmembrane domains and
are involved in a wide range of cellular processes, including cell adhesion, maotility, proliferation,
and signal transduction. TSPAN14, specifically, has garnered increasing interest due to its role
in regulating the activity of the metalloprotease ADAM10, a key enzyme involved in the
processing of various cell surface proteins, including the Notch receptor. This technical guide
provides an in-depth overview of TSPAN14 gene expression across human tissues, details on
its signaling pathways, and protocols for its study.

Data Presentation: TSPAN14 Gene Expression

Quantitative data on TSPAN14 gene expression from RNA sequencing (RNA-seq) studies
indicate that TSPAN14 is broadly expressed across a wide range of human tissues. The
consensus data from the Human Protein Atlas, which combines results from their own RNA-seq
studies and the Genotype-Tissue Expression (GTEX) project, categorizes TSPAN14 as having
“low tissue specificity” and being "detected in all* analyzed tissues[1]. While a comprehensive
quantitative table with normalized Transcripts Per Million (nTPM) for all tissues is best
accessed directly through the Human Protein Atlas or GTEXx portals, the following tables
summarize the available expression data.
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Table 1: Summary of TSPAN14 RNA Expression[1]

Data Source Tissue Specificity Tissue Distribution

Human Protein Atlas (HPA) &
GTEX

Low Detected in all tissues

Table 2: Reported TSPAN14 RNA Expression Levels in Select Human Tissues

Tissue Expression Level (Unit) Data Source
Adipose Tissue 22.8 (RPKM) NCBI Gene
Placenta 20.4 (RPKM) NCBI Gene
Esophagus Low to Medium (nTPM) Human Protein Atlas
Lung Low to Medium (nTPM) Human Protein Atlas
Kidney Low to Medium (nTPM) Human Protein Atlas
Liver Low to Medium (nTPM) Human Protein Atlas
Brain Low to Medium (nTPM) Human Protein Atlas
Heart Low to Medium (nTPM) Human Protein Atlas
Spleen Low to Medium (nTPM) Human Protein Atlas

Note: RPKM (Reads Per Kilobase of transcript, per Million mapped reads) and nTPM
(normalized Transcripts Per Million) are units of RNA expression from RNA-seq data. Direct
comparison of absolute values between different normalization methods should be done with
caution.

At the protein level, the Human Protein Atlas indicates that an estimation of TSPAN14 protein
expression could not be performed due to limitations in available data and antibodies[1]. This
highlights the necessity for further research using robust experimental methods to quantify
TSPAN14 protein levels in various tissues.

Signaling Pathways Involving TSPAN14
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TSPAN14 is a key regulator of the "A Disintegrin and Metalloproteinase 10" (ADAM10), a
sheddase that cleaves the extracellular domains of numerous transmembrane proteins. This
interaction is fundamental to the activation of the Notch signaling pathway, a highly conserved
pathway crucial for cell-cell communication and the determination of cell fate during
development and in adult tissue homeostasis.

The interaction between TSPAN14 and ADAM10 occurs within the cell membrane. TSPAN14,
as part of the TspanC8 subgroup of tetraspanins, facilitates the maturation and trafficking of
ADAM10 to the cell surface. At the cell surface, the TSPAN14-ADAM10 complex is involved in
the proteolytic cleavage of the Notch receptor upon binding of a Notch ligand (e.g., Delta or
Jagged) from a neighboring cell. This cleavage is a critical step in the activation of Notch
signaling, as it releases the Notch intracellular domain (NICD), which then translocates to the
nucleus to regulate the transcription of target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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